Cas no 124668-01-5 (3-Quinolinecarboxylicacid, 1-cyclopropyl-6,8-difluoro-1,4-dihydro-7-(3-hydroxy-1-azetidinyl)-4-oxo-)

3-Quinolinecarboxylicacid, 1-cyclopropyl-6,8-difluoro-1,4-dihydro-7-(3-hydroxy-1-azetidinyl)-4-oxo- structure
124668-01-5 structure
Product name:3-Quinolinecarboxylicacid, 1-cyclopropyl-6,8-difluoro-1,4-dihydro-7-(3-hydroxy-1-azetidinyl)-4-oxo-
CAS No:124668-01-5
MF:C16H14N2O4F2
MW:336.29016
CID:163558
PubChem ID:10449651

3-Quinolinecarboxylicacid, 1-cyclopropyl-6,8-difluoro-1,4-dihydro-7-(3-hydroxy-1-azetidinyl)-4-oxo- Chemical and Physical Properties

Names and Identifiers

    • 3-Quinolinecarboxylicacid, 1-cyclopropyl-6,8-difluoro-1,4-dihydro-7-(3-hydroxy-1-azetidinyl)-4-oxo-
    • E 4322
    • 1-cyclopropyl-6,8-difluoro-7-(3-hydroxyazetidin-1-yl)-4-oxoquinoline-3-carboxylic acid
    • SB52072
    • 1-Cyclopropyl-6,8-difluoro-7-(3-hydroxyazetidin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylicacid
    • 124668-01-5
    • CHEMBL335614
    • DTXSID30440157
    • NCMNCUSDKZJEKW-UHFFFAOYSA-N
    • 1-cyclopropyl-6,8-difluoro-7-(3-hydroxy-1-azetidinyl)-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid
    • 1-Cyclopropyl-6,8-difluoro-7-(3-hydroxyazetidin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
    • SCHEMBL9666234
    • Inchi: InChI=1S/C16H14F2N2O4/c17-11-3-9-13(12(18)14(11)19-4-8(21)5-19)20(7-1-2-7)6-10(15(9)22)16(23)24/h3,6-8,21H,1-2,4-5H2,(H,23,24)
    • InChI Key: NCMNCUSDKZJEKW-UHFFFAOYSA-N
    • SMILES: C1(N2C3C(=CC(F)=C(N4CC(O)C4)C=3F)C(=O)C(C(O)=O)=C2)CC1

Computed Properties

  • Exact Mass: 336.09222
  • Monoisotopic Mass: 336.09216326g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 603
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 81.1Ų

Experimental Properties

  • PSA: 81.08

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